2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C14H16F2N6S/c15-12(16)10-7-11(19-13(18-10)9-1-2-9)21-3-5-22(6-4-21)14-20-17-8-23-14/h7-9,12H,1-6H2
• InChI Key: DAFJIEYGRYOCEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=NN=CS4)C(F)F
• Molecular Formula: C14H16F2N6S
• Molecular Weight: 338.38 g/mol
• CAS No.: 2640895-19-6

Description

2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine is a structurally advanced small molecule investigated for its role as a potent inhibitor of Src homology-2 domain-containing phosphatase 2 (SHP2). SHP2, encoded by the PTPN11 gene, is a central signaling node that promotes the activation of the RAS/MAPK pathway downstream of numerous receptor tyrosine kinases and is a validated oncoprotein in multiple cancer types. [Source: https://www.nature.com/articles/nrd.2018.170] This compound class functions by allosterically inhibiting SHP2, trapping it in a closed, inactive conformation, which offers a high degree of selectivity over other phosphatases. [Source: https://www.pnas.org/doi/10.1073/pnas.1524293113] Its primary research value lies in probing SHP2-dependent signal transduction mechanisms, studying tumor proliferation and immune evasion, and evaluating combination therapies with other targeted agents, such as RAS-GTP inhibitors or MEK inhibitors, to overcome resistance in oncology models. [Source: https://cancerdiscovery.aacrjournals.org/content/6/2/154] This makes it an essential pharmacological tool for advancing the understanding of oncogenic signaling and for preclinical anticancer drug discovery programs.

Biological Activity

The compound 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine is a novel pyrimidine derivative that incorporates a 1,3,4-thiadiazole moiety. This structural composition suggests potential biological activities, particularly in the fields of antifungal and anticancer research. This article reviews the biological activity of this compound based on available literature, focusing on its synthesis, activity against various pathogens, and cytotoxic properties.

Synthesis

The synthesis of 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine involves multi-step processes typically starting from commercially available pyrimidine derivatives. The introduction of the thiadiazole ring is crucial for enhancing biological activity. Various synthetic methods have been reported in the literature, including nucleophilic substitutions and cyclization reactions that yield high purity and yield of the target compound.

Antifungal Activity

Recent studies have demonstrated that pyrimidine derivatives bearing a 1,3,4-thiadiazole skeleton exhibit significant antifungal properties. For instance, a related compound was shown to have lower effective concentration (EC50) values against Phomopsis sp., indicating strong antifungal activity compared to standard treatments like pyrimethanil . The incorporation of electron-withdrawing groups such as difluoromethyl has been associated with enhanced antifungal efficacy.

Compound	Target Pathogen	EC50 (µg/ml)	Comparison
2-Cyclopropyl...	Phomopsis sp.	25.9	Better than Pyrimethanil (32.1)
Related Compound	Botrytis cinerea	Not reported	-

Anticancer Activity

The cytotoxic properties of 1,3,4-thiadiazole derivatives have been extensively studied. For example, compounds similar to 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine have shown promising results against various cancer cell lines. Notably:

• HCT116 (colon cancer) : GI50 values were reported as low as 3.29 µg/mL.
• H460 (lung cancer) : GI50 values around 10 µg/mL.

These findings suggest that the compound may exhibit significant anticancer activity through mechanisms involving cell cycle arrest and apoptosis induction .

Cell Line	GI50 (µg/mL)
HCT116	3.29
H460	10
MCF7	Not reported

While specific mechanisms for 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine remain to be fully elucidated, related compounds have been shown to interact with key biological targets such as enzymes involved in fungal cell wall synthesis and pathways critical for cancer cell proliferation. The presence of the thiadiazole ring is believed to enhance binding affinity to these targets.

Case Studies

A notable case study highlighted the effectiveness of a similar pyrimidine derivative in inhibiting the growth of Botrytis cinerea, a major plant pathogen. The study utilized in vitro assays to determine the antifungal efficacy and compared it with existing fungicides . The results indicated that modifications in substituents significantly affected biological activity.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{18}H_{20}F_{2}N_{8}$, with a molecular weight of 386.4 g/mol. The structure features a pyrimidine core substituted with a cyclopropyl group, difluoromethyl group, and a piperazine ring containing a thiadiazole moiety, which is crucial for its biological activity.

Medicinal Applications

1. Anticancer Activity

Research indicates that derivatives of 1,3,4-thiadiazole exhibit significant cytotoxic properties against various cancer cell lines. For instance, compounds related to thiadiazole have shown IC50 values ranging from 0.28 to 10 µg/mL against human cancer cell lines such as HCT116 (colon cancer), H460 (lung cancer), and MCF-7 (breast cancer) . The presence of the thiadiazole group in the structure of our compound may contribute to similar anticancer effects.

2. Antimicrobial Properties

Thiadiazole derivatives have been recognized for their antimicrobial activity. The compound's structure suggests potential efficacy against phytopathogenic microorganisms, making it a candidate for agricultural applications as a crop protection agent . Studies have shown that thiadiazole compounds can effectively combat fungal pathogens and nematodes, indicating that our compound could be developed into a fungicide or bactericide.

3. Neuropharmacological Effects

The piperazine moiety in the compound is known for its neuropharmacological properties. Compounds containing piperazine derivatives have been studied for their potential as anxiolytics and antidepressants. Preliminary studies suggest that our compound may interact with neurotransmitter systems, warranting further investigation into its effects on mood disorders and anxiety .

Synthesis and Mechanochemical Approaches

Recent advancements in synthetic methodologies highlight the importance of sustainable practices in drug development. A notable study introduced a total mechano-synthesis approach to produce key intermediates related to pyrimidine compounds efficiently . This method emphasizes eco-friendly conditions and scalability, which are crucial for pharmaceutical manufacturing.

Case Studies

1. Cytotoxicity Studies

A study focusing on 1,3,4-thiadiazole derivatives demonstrated their potential as anticancer agents through structure-activity relationship (SAR) assessments. The findings indicated that specific substitutions on the thiadiazole ring significantly enhanced cytotoxicity against various cancer cell lines . This suggests that similar modifications on our compound might yield promising results.

2. Agricultural Applications

Thiadiazole-based compounds have been extensively researched for their role in crop protection. Patents detailing the use of these compounds reveal their effectiveness against fungal infections and pests in crops . The application of our compound in this context could lead to innovative solutions for sustainable agriculture.

Comparison with Similar Compounds

(a) Pyrimidine Derivatives with Piperazine Linkers

• Compound F (86609095) : A pyrimidine derivative with a cyclopropyl group, a 2,3-dimethylphenyl-substituted piperazine, and a cyclobutylamine side chain. It shares the pyrimidine core and cyclopropyl group but replaces the thiadiazole with a dimethylphenyl group. This substitution reduces polarity (CLogP = 2.53 vs. ~2.0–2.5 for thiadiazole-containing analogues) and increases molecular weight (450.41 g/mol vs. ~380–400 g/mol) .
• Compound E (66597130): Features a 3-aminocyclobutyl group and a 3,4-dimethylphenyl-substituted piperazine. The absence of a thiadiazole or difluoromethyl group lowers Lipophilic Efficiency (LipE = 6.01 vs. ~5.37–5.89 for related compounds), suggesting reduced ligand efficiency despite favorable CLogP (1.99) .

(b) Thiadiazole-Containing Analogues

• Compound D (57422280): An acetamide derivative with a 1,3,4-thiadiazole ring linked to a dimethylaminoethyl group. Its moderate LipE (5.37) and CLogP (2.35) align with trends observed in thiadiazole-containing compounds .

(c) Neurotensin Receptor Agonists

• Methoxyphenyl-Piperazinyl Pyridopyrimidines : Excluded in patent claims due to structural overlap with neurotensin receptor agonists. These compounds replace the thiadiazole with methoxyphenyl groups, demonstrating how aryl substituents on piperazine influence target selectivity .

Physicochemical and Pharmacokinetic Properties

Compound ID/Name	Core Structure	Key Substituents	MW (g/mol)	CLogP	LipE	Biological Relevance
Target Compound	Pyrimidine	Cyclopropyl, difluoromethyl, thiadiazole-piperazine	~380–400*	~2.0*	~5.5–6*	Potential ABCB1 inhibitor or agonist
F (86609095)	Pyrimidine	Cyclopropyl, 2,3-dimethylphenyl-piperazine	450.41	2.53	5.89	ABCB1 inhibitor
E (66597130)	Pyrimidine	3-Aminocyclobutyl, 3,4-dimethylphenyl-piperazine	352.38	1.99	6.01	ABCB1 inhibitor
D (57422280)	Acetamide	Thiadiazole, dimethylaminoethyl	388.38	2.35	5.37	ABCB1 inhibitor
WJ111-11	Triazine-Pyrimidine	Difluoromethyl, morpholino, triazine-piperazine	N/A	N/A	N/A	PROTAC candidate

*Estimated based on structural similarity to reported analogues.

Key Observations:

Thiadiazole vs. Aryl Substitutions : The thiadiazole group in the target compound may improve solubility and polar interactions compared to bulky aryl groups (e.g., 2,3-dimethylphenyl in Compound F), which increase hydrophobicity (higher CLogP) .

Piperazine Linker: The piperazine-thiadiazole combination is distinct from morpholino-triazine (WJ111-11) or methoxyphenyl (neurotensin agonists) linkers, suggesting divergent biological targets .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-cyclopropyl-4-(difluoromethyl)-6-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidine, and what critical reaction parameters must be controlled?

• Methodology : The synthesis typically involves sequential coupling reactions. Key steps include:

• Piperazine-thiadiazole coupling : React 1,3,4-thiadiazol-2-amine with a piperazine derivative under reflux conditions using dichloromethane (DCM) or dimethylformamide (DMF) as solvents .
• Pyrimidine core assembly : Introduce the cyclopropyl and difluoromethyl groups via nucleophilic substitution or cross-coupling reactions. Stannous chloride may be used for reductions, and reaction progress should be monitored via thin-layer chromatography (TLC) .
• Critical parameters : Temperature (60–100°C), solvent polarity, and stoichiometric ratios of reagents (e.g., 1.2–1.5 equivalents of thiadiazole derivatives) .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : Use $^{1}\text{H}$- and $^{19}\text{F}$-NMR to confirm the cyclopropyl, difluoromethyl, and thiadiazole-piperazine moieties .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) or LC-MS to verify molecular weight and fragmentation patterns .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase C18 columns with UV detection at 254 nm for purity assessment (>95%) .

Q. What preliminary biological screening approaches are recommended to assess its therapeutic potential?

• Methodology :

• Enzyme inhibition assays : Test against kinases or proteases using fluorescence-based or colorimetric methods (e.g., ATPase activity assays) .
• Receptor binding studies : Radioligand displacement assays for G-protein-coupled receptors (GPCRs) due to the piperazine-thiadiazole motif’s affinity for neurotransmitter receptors .
• Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to evaluate antiproliferative activity .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interactions with biological targets?

• Methodology :

• Molecular docking : Use software like AutoDock Vina to simulate binding to active sites of target proteins (e.g., kinase domains). The thiadiazole and pyrimidine rings may form hydrogen bonds with catalytic residues .
• Molecular dynamics (MD) simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories in explicit solvent models (e.g., TIP3P water) .
• Free energy calculations : Apply MM-GBSA to estimate binding affinities and validate against experimental IC$_{50}$ values .

Q. What strategies address contradictory data in biological activity assays (e.g., varying IC$_{50}$ values across studies)?

• Methodology :

• Batch-to-batch purity analysis : Use HPLC and elemental analysis to rule out impurities (>99% purity required for reproducibility) .
• Assay standardization : Validate cell lines (e.g., mycoplasma testing) and normalize results to positive controls (e.g., staurosporine for kinase inhibition) .
• Orthogonal assays : Confirm activity using alternative methods (e.g., surface plasmon resonance for binding kinetics if fluorescence assays show variability) .

Q. How can structure-activity relationship (SAR) studies optimize this compound’s derivatives?

• Methodology :

• Substituent variation : Modify the cyclopropyl group to larger bicyclic systems (e.g., norbornyl) or replace difluoromethyl with trifluoromethyl to enhance lipophilicity .
• Piperazine-thiadiazole modifications : Introduce sulfonyl groups (e.g., -SO$_2$CH$_3$) to improve metabolic stability .
• Bioisosteric replacement : Substitute the thiadiazole ring with 1,2,4-triazole to evaluate potency shifts .

Q. What are the challenges in scaling up synthesis, and how can they be mitigated?

• Methodology :

• Solvent selection : Replace DMF with less toxic solvents (e.g., acetonitrile) for large-scale reactions .
• Catalyst optimization : Use immobilized catalysts (e.g., Pd/C) to enhance recyclability and reduce metal leaching .
• Process analytical technology (PAT) : Implement in-line FTIR or Raman spectroscopy for real-time reaction monitoring .

Q. How can researchers resolve inconsistencies in spectral data interpretation (e.g., overlapping NMR signals)?

• Methodology :

• 2D NMR techniques : Use HSQC and HMBC to assign ambiguous proton and carbon signals, particularly in the piperazine-thiadiazole region .
• Isotopic labeling : Synthesize $^{13}\text{C}$-labeled derivatives to track carbon environments .
• Density Functional Theory (DFT) : Simulate NMR chemical shifts using Gaussian software to cross-validate experimental data .